Cas no 1207025-85-1 (N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-1H-1,3-benzodiazole-5-carboxamide)

• Product Name: N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-1H-1,3-benzodiazole-5-carboxamide
• CAS No: 1207025-85-1
• MF: C₁₅H₂₁N₅O₃S
• MW: 351.423941373825
• CID: 6171495
• PubChem ID: 51055367
• Update Time: 2025-06-29

N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-1H-1,3-benzodiazole-5-carboxamide
• Z886943370
• AKOS024526428
• N-(2-(4-(methylsulfonyl)piperazin-1-yl)ethyl)-1H-benzo[d]imidazole-5-carboxamide
• VU0527098-1
• N-[2-(4-methylsulfonylpiperazin-1-yl)ethyl]-3H-benzimidazole-5-carboxamide
• N-[2-(4-methanesulfonylpiperazin-1-yl)ethyl]-1H-1,3-benzodiazole-5-carboxamide
• 1207025-85-1
• F5871-4061

• Inchi： 1S/C15H21N5O3S/c1-24(22,23)20-8-6-19(7-9-20)5-4-16-15(21)12-2-3-13-14(10-12)18-11-17-13/h2-3,10-11H,4-9H2,1H3,(H,16,21)(H,17,18)
• InChI Key： OCCSLLBYWRVNHL-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(CCNC(C2=CC=C3C(=C2)NC=N3)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 351.13651072g/mol
• Monoisotopic Mass: 351.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-1H-1,3-benzodiazole-5-carboxamide

Introduction to N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-1H-1,3-benzodiazole-5-carboxamide (CAS No 1207025-85-1)

N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-1H-1,3-benzodiazole-5-carboxamide, identified by its CAS number 1207025-85-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research. This compound belongs to the benzodiazepine class, a well-known group of psychoactive drugs that exert their effects by modulating the gamma-aminobutyric acid (GABA) receptor system in the brain. The structural uniqueness of this molecule lies in its combination of a benzodiazole core with a piperazine moiety, which contributes to its potential pharmacological properties.

The benzodiazole core is a critical component of many anxiolytic, sedative, and anticonvulsant drugs. Its ability to enhance GABAergic inhibition makes it valuable in treating conditions such as anxiety disorders, insomnia, and seizures. In contrast, the piperazine ring, particularly when substituted with a methanesulfonyl group as seen in this compound, can influence the compound's solubility and metabolic stability. The methanesulfonyl group is known to enhance binding affinity and selectivity, which could be pivotal in developing more targeted therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing drug candidates to achieve better efficacy and reduced side effects. The compound N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-1H-1,3-benzodiazole-5-carboxamide represents a promising candidate for further investigation due to its unique structural features. Studies have begun to explore its potential applications in treating neurological and psychiatric disorders. The presence of both the benzodiazole and piperazine moieties suggests that this compound may exhibit a dual mechanism of action, potentially offering therapeutic benefits beyond those provided by single-target drugs.

One of the most intriguing aspects of this compound is its potential interaction with various neurotransmitter systems. The benzodiazole moiety is known to interact with GABA receptors, while the piperazine ring can influence other receptor systems such as serotonin receptors. This dual interaction could lead to more comprehensive therapeutic effects. For instance, some research suggests that combining GABAergic modulation with serotonergic activity might be beneficial in treating mood disorders such as depression and anxiety.

In vitro studies have begun to shed light on the pharmacokinetic properties of N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-1H-1,3-benzodiazole-5-carboxamide. Preliminary data indicate that the compound exhibits moderate solubility in water and lipids, suggesting good bioavailability. Additionally, preliminary metabolic studies suggest that the methanesulfonyl group may enhance metabolic stability, reducing the likelihood of rapid degradation in vivo. These properties are crucial for developing a drug that can maintain efficacy over time without significant side effects.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the methanesulfonyl group into the piperazine ring is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, recent advances in synthetic methodologies have made it possible to achieve these transformations with greater efficiency and selectivity. This progress is essential for scaling up production for both preclinical and clinical studies.

As research continues, the potential applications of N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-1H-1,3-benzodiazole-5-carboxamide are likely to expand. Beyond its potential use in treating anxiety and seizure disorders, it may also find applications in managing chronic pain and cognitive impairments. The ability to modulate multiple neurotransmitter systems makes this compound a versatile tool for pharmacological exploration.

The development of new pharmaceuticals is a complex process that requires extensive research and collaboration across multiple disciplines. The study of compounds like N-2-(4-methanesulfonylpiperazin-1-yl)ethyl-1H-1,3-benzodiazole-5-carboxamide represents a significant step forward in understanding how structural modifications can influence pharmacological activity. As more data becomes available, it is expected that this compound will play an increasingly important role in both academic research and clinical practice.

In conclusion, N-2-(4-methanesulfonylpiperazin-yl)ethyl-1H - 1 , 3 - benzodiazole - 5 - carboxamide (CAS No 1207025 - 85 - 1) is a promising therapeutic agent with unique structural features that make it attractive for further investigation. Its combination of a benzodiazole core and a piperazine moiety offers potential benefits in treating neurological and psychiatric disorders. As research progresses, this compound is likely to contribute significantly to advancements in pharmaceutical science.